Cas no 332400-81-4 (3-(2E)-3-chlorobut-2-en-1-yl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-(2E)-3-chlorobut-2-en-1-yl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 332400-81-4
• MF: C₁₉H₂₀ClN₅O₂
• MW: 385.847402572632
• CID: 6150505
• PubChem ID: 5756318
• Update Time: 2025-10-28

3-(2E)-3-chlorobut-2-en-1-yl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2E)-3-chlorobut-2-en-1-yl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• 332400-81-4
• AB00800887-01
• AG-690/36831060
• (E)-3-(3-chlorobut-2-en-1-yl)-1-methyl-9-phenyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• 3-(3-chloro-2-butenyl)-1-methyl-9-phenyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• 3-[(E)-3-chlorobut-2-enyl]-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• F2582-0009
• AKOS001437024

• Inchi： 1S/C19H20ClN5O2/c1-13(20)9-12-25-17(26)15-16(22(2)19(25)27)21-18-23(10-6-11-24(15)18)14-7-4-3-5-8-14/h3-5,7-9H,6,10-12H2,1-2H3/b13-9+
• InChI Key： DYQXCUZBZMDMGX-UKTHLTGXSA-N
• SMILES： Cl/C(/C)=C/CN1C(N(C)C2=C(C1=O)N1C(=N2)N(C2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 385.1305526g/mol
• Monoisotopic Mass: 385.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-(2E)-3-chlorobut-2-en-1-yl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

The Compound CAS No 332400-81-4: A Comprehensive Overview

The compound with CAS number 332400-81-4, also known as 3-(2E)-3-chlorobut-2-en-1-yl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione, is a highly specialized organic molecule with a complex structure and intriguing chemical properties. This compound belongs to the class of purine derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities and structural uniqueness.

The molecular structure of this compound is characterized by a pyrimido[1,2-g]purine skeleton fused with a dione moiety. The presence of a chlorinated butenyl group at position 3 and a methyl group at position 1 further enhances its structural complexity. The phenyl group at position 9 introduces aromaticity into the molecule, which can significantly influence its electronic properties and interactions with biological systems.

Recent studies have highlighted the potential of this compound as a candidate for drug development. Its unique structure suggests possible applications in targeting specific biological pathways or enzymes. For instance, researchers have explored its ability to modulate kinase activity, which is crucial in various cellular processes and disease states such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the purine core through condensation reactions and subsequent functionalization to introduce the chlorinated butenyl and phenyl groups. The stereochemistry at the double bond (E configuration) is critical for maintaining the molecule's bioactivity and must be carefully controlled during synthesis.

In terms of stability and reactivity, this compound exhibits moderate stability under physiological conditions. However, its reactivity can be influenced by environmental factors such as pH and temperature. Understanding these properties is essential for optimizing its formulation and delivery in potential therapeutic applications.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies provide insights into its binding affinity with target proteins and help predict its pharmacokinetic profile. Such information is invaluable for guiding further experimental studies and refining its design for improved efficacy.

In conclusion, CAS No 332400-81-4 represents a promising lead compound in the realm of drug discovery. Its unique structure and potential biological activities make it a subject of ongoing research interest. As new findings emerge from both experimental and computational studies, this compound continues to pave the way for innovative therapeutic strategies.